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Compound of Interest

4-
Compound Name: ) _ _
(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884

An In-depth Technical Guide on 4-(Dimethylamino)cinnamaldehyde

This guide provides the fundamental physicochemical properties of 4-
(Dimethylamino)cinnamaldehyde, a reagent commonly utilized by researchers and scientists
in drug development and various biochemical assays.

Core Physicochemical Data

4-(Dimethylamino)cinnamaldehyde, also known as DMAC or DMACA, is a reagent frequently
used for the determination of indole production by microorganisms and in the quantification of
proanthocyanidins.[1][2] Its key molecular identifiers are summarized below for easy reference.

Property Value Source
Molecular Formula C11H13NO [11[3114115]
Molecular Weight 175.23 g/mol [3][4][5]
CAS Number 6203-18-5 [1][5]

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.
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Fig. 1. Core molecular properties of 4-(Dimethylamino)cinnamaldehyde.

Note on Experimental Protocols and Signaling Pathways: The query pertains to the
fundamental molecular characteristics of 4-(Dimethylamino)cinnamaldehyde. As such,
detailed experimental protocols for its synthesis or use, and diagrams of biological signaling
pathways, are beyond the scope of this specific technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3420884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

